4-Benzyloxan-4-amine hydrochloride
Overview
Description
4-Benzyloxan-4-amine hydrochloride is a chemical compound with the molecular formula C12H18ClNO. It can be used in chemical synthesis studies .
Molecular Structure Analysis
The molecular structure of 4-Benzyloxan-4-amine hydrochloride consists of a benzene ring attached to an oxygen atom, which is connected to another benzene ring. This second ring has an amine group attached .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Benzyloxan-4-amine hydrochloride include its molecular weight of 227.73 g/mol. More specific properties such as melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
Pharmaceutical Research
4-Benzyloxan-4-amine hydrochloride: is utilized in pharmaceutical research as a reference standard for drug testing . Its properties make it suitable for developing new therapeutic agents, particularly in the synthesis of complex molecules that may have potential as new drug candidates.
Biomedical Applications
In the biomedical field, compounds like 4-Benzyloxan-4-amine hydrochloride are often explored for their bioactivity. They may serve as building blocks in the synthesis of molecules with the potential to modulate biological pathways, which is crucial for the discovery of new treatments .
Agriculture
This compound has potential applications in agriculture, particularly in the development of hydrogels that can retain water and nutrients, thereby enhancing crop resilience to drought and improving nutrient use efficiency . It could also be involved in the synthesis of biostimulants that promote plant growth and stress tolerance .
Biochemistry
The compound’s role in biochemistry could be significant in the study of enzyme-substrate interactions and the development of biochemical assays. It may act as a precursor or an intermediate in the synthesis of biomolecules or as a molecular probe to study biological systems .
Industrial Uses
Industrially, 4-Benzyloxan-4-amine hydrochloride might be used in the production of specialty chemicals or as an intermediate in the synthesis of more complex compounds. Its precise role would depend on the specific industrial process and the desired end-product .
Environmental Applications
While specific environmental applications of 4-Benzyloxan-4-amine hydrochloride are not well-documented, compounds of this nature could be investigated for their effects on environmental pollutants or their use in environmental remediation processes. Safety data sheets indicate measures for handling the compound, suggesting its relevance in environmental safety protocols .
Safety And Hazards
properties
IUPAC Name |
4-benzyloxan-4-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO.ClH/c13-12(6-8-14-9-7-12)10-11-4-2-1-3-5-11;/h1-5H,6-10,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSHJMVLXDYSMTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CC2=CC=CC=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzyloxan-4-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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